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Compound of Interest

Compound Name: Formyl acetate

Cat. No.: B1329439

A Technical Guide to Formyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of formyl acetate, also known as acetic formic anhydride. The information is
presented to support research and development activities where this compound is of interest.

Quantitative Data Summary

The fundamental properties of formyl acetate are summarized in the table below for quick
reference and comparison.

Property Value Citations
Molecular Formula C3H40s [LI[213]141051ie]711E]
Molecular Weight 88.06 g/mol [1121141171181

CAS Number 2258-42-6 [L][2118]1[7]

Density 1.116 g/cm3 [1114]

Boiling Point 102.6 °C at 760 mmHg [1][4]

Flash Point 31°C [1][4]

Refractive Index 1.371 [1]

Vapor Pressure 33.5 mmHg at 25°C [11[4]
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Synthesis Protocol

Formyl acetate can be synthesized through the reaction of sodium formate with acetyl
chloride. The following is a generalized experimental protocol based on available literature.

Materials:

e Sodium formate

o Acetyl chloride

e Anhydrous diethyl ether
Procedure:

o Cool a suspension of sodium formate in anhydrous diethyl ether to a temperature range of 3-
5°C.

o Under constant stirring, add acetyl chloride dropwise to the cooled suspension.
 After the addition is complete, allow the reaction mixture to warm to 25-30°C.

» Continue to stir the mixture for approximately 6 hours to ensure the reaction goes to
completion.

« Filter the resulting mixture to separate the solid byproducts.

e Wash the filter cake with an equal volume of diethyl ether.

o Combine the filtrate and the ether wash.

» Evaporate the diethyl ether from the combined solution to yield formyl acetate.

This reaction is reported to have a high yield of approximately 97%.[5]

Logical Workflow for Synthesis

The synthesis of formyl acetate involves a straightforward sequence of steps, which can be
visualized to illustrate the process flow from reactants to the final product.
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Synthesis Workflow for Formyl Acetate

Reactants:
Sodium Formate
Acetyl Chloride

Anhydrous Diethyl Ether

Cooling to 3-5°C

Dropwise Addition of Acetyl Chloride

(with stirring)

Reaction at 25-30°C for 6h

Filtration

:

Washing of Filter Cake with Ether

Evaporation of Ether

Final Product:
Formyl Acetate

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages in the synthesis of formyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Cas 2258-42-6,Formyl acetate | lookchem [lookchem.com]

. Formyl acetate | 2258-42-6 [chemicalbook.com]

. Page loading... [wap.guidechem.com]

. Formyl acetate, CAS No. 2258-42-6 - iChemical [ichemical.com]

. chembk.com [chembk.com]

. CAS 2258-42-6: Acetic-formic anhydride | CymitQuimica [cymitquimica.com]

. pharmaffiliates.com [pharmaffiliates.com]

°
(0] ~ (o)) ()] EEN w N =

. Acetic-formic anhydride | C3H403 | CID 75269 - PubChem [pubchem.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Formyl acetate molecular weight and formulal].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329439#formyl-acetate-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

